Cas no 1261592-59-9 (2-Fluoro-6-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol)

• Product Name: 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol
• CAS No: 1261592-59-9
• MF: C₁₃H₉F₄NO₂
• MW: 287.209677457809
• CID: 4924442
• Update Time: 2025-07-17

2-Fluoro-6-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol

• Inchi： 1S/C13H9F4NO2/c14-12-9(7-19)3-6-11(18-12)8-1-4-10(5-2-8)20-13(15,16)17/h1-6,19H,7H2
• InChI Key： TVUUKAPDZIVFSN-UHFFFAOYSA-N
• SMILES： FC1=C(CO)C=CC(C2C=CC(=CC=2)OC(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 305
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4

Additional information on 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol

A Comprehensive Overview of 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol (CAS No. 1261592-59-9)

In the realm of fine chemicals and pharmaceutical intermediates, 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol (CAS No. 1261592-59-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its fluorinated pyridine core and trifluoromethoxy substituent, is a subject of interest for researchers in medicinal chemistry and material science. Its molecular framework combines the versatility of pyridine derivatives with the electron-withdrawing effects of fluorine, making it a valuable candidate for further exploration.

The growing demand for fluorinated compounds in drug discovery and agrochemicals has propelled the study of 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity, which are critical factors in the development of novel therapeutics. Researchers are particularly intrigued by its potential role in targeting central nervous system (CNS) disorders, given the lipophilicity imparted by the trifluoromethoxy group. This aligns with current trends in addressing neurodegenerative diseases, a hot topic in biomedical research.

From a synthetic chemistry perspective, the preparation of 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol involves multi-step organic transformations, including cross-coupling reactions and selective fluorination. The compound’s CAS No. 1261592-59-9 serves as a unique identifier in chemical databases, facilitating its procurement and study. Its stability under various conditions makes it suitable for further derivatization, a key consideration for industrial applications. Recent publications have highlighted its utility as a building block for heterocyclic scaffolds, which are pivotal in designing kinase inhibitors and other bioactive molecules.

Environmental and regulatory considerations also play a role in the discourse around fluorinated pyridines. With increasing scrutiny on sustainable chemistry, researchers are exploring greener synthetic routes for compounds like 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol. Questions such as "How can fluorinated intermediates be synthesized with minimal waste?" or "What are the biodegradation pathways of trifluoromethoxy-containing compounds?" are frequently searched in academic and industrial circles. These inquiries reflect the broader shift toward eco-friendly chemical processes.

In material science, the electronic properties of 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol are under investigation for potential applications in organic electronics. The fluorine substituent can influence charge transport and solubility, making it relevant for organic light-emitting diodes (OLEDs) and photovoltaic materials. This interdisciplinary appeal underscores the compound’s versatility beyond pharmaceuticals.

To conclude, 2-Fluoro-6-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol (CAS No. 1261592-59-9) represents a compelling case study in modern chemical research. Its structural features, combined with its applicability across diverse fields, position it as a molecule of enduring relevance. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about fluorine chemistry, drug design, and sustainable innovation.